Cas no 478047-70-0 (5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide)

5-Methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide is a heterocyclic carboxamide derivative featuring a 1,2-oxazole (isoxazole) core structure. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate or pharmacophore. The presence of the isoxazole ring and carboxamide functionality enhances its utility in the development of bioactive molecules, particularly in agrochemical and pharmaceutical applications. Its structural features, including the methyl substituent at the 5-position and the isopropyl amide group, contribute to its stability and reactivity profile, making it suitable for further functionalization. The compound's well-defined molecular architecture allows for precise modifications in targeted synthesis.

5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide structure

478047-70-0 structure

Product Name:5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide

CAS No:478047-70-0

MF:C₈H₁₂N₂O₂

MW:168.193081855774

MDL:MFCD02187405

CID:328839

PubChem ID:1477707

Update Time:2025-05-28

5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolecarboxamide,5-methyl-N-(1-methylethyl)-
- 4-Isoxazolecarboxamide,5-methyl-N-(1-methylethyl)-(9CI)
- 5-methyl-N-(1-methylethyl)-4-Isoxazolecarboxamide
- 5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide
- HMS2312E13
- MFCD02187405
- 4R-1157
- FT-0768011
- SMR000126051
- CS-0368195
- CHEMBL1401578
- F6541-3222
- AKOS006242608
- 5-methyl-N-propan-2-yl-1,2-oxazole-4-carboxamide
- N-isopropyl-5-methylisoxazole-4-carboxamide
- MLS000540993
- N-isopropyl-5-methyl-4-isoxazolecarboxamide
- 478047-70-0
- MDL： MFCD02187405
- Inchi： 1S/C8H12N2O2/c1-5(2)10-8(11)7-4-9-12-6(7)3/h4-5H,1-3H3,(H,10,11)
- InChI Key： GHXSQQTYJFWUBP-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C=N1)C(NC(C)C)=O

Computed Properties

Exact Mass: 168.09000
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.13000
LogP: 1.51210

5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide Pricemore >>

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Life Chemicals	F6541-3222-3mg	5-methyl-N-(propan-2-yl)-1,2-oxazole-4-carboxamide	478047-70-0	3mg	$94.5	2023-09-08
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